Cas no 2171191-25-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid
• CAS No: 2171191-25-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6508179
• PubChem ID: 165550283
• Update Time: 2025-08-05

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid
• EN300-1482528
• 2171191-25-4
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-15-19(16-30)27(32)33)25(14-18-8-2-1-3-9-18)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,19,24-25H,14-17H2,(H,29,34)(H,32,33)/t25-/m1/s1
• InChI Key： CPWLNPHZBJWKNI-RUZDIDTESA-N
• SMILES： O(C(N[C@H](CC1C=CC=CC=1)C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS number 2171191-25-4, known as 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes an azetidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a phenyl substituent. The presence of these functional groups makes it a valuable tool in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique structure allows for precise control over molecular interactions, making it an ideal candidate for investigating enzyme inhibition and receptor binding. For instance, researchers have utilized its Fmoc group to study peptide synthesis and protection strategies, which are critical in the development of bioactive molecules.

The azetidine ring in this compound plays a pivotal role in its pharmacokinetic properties. Azetidines are known for their ability to enhance drug stability and bioavailability, which are essential factors in drug design. By incorporating this ring into the molecule, scientists can explore its potential as a scaffold for developing new drugs with improved efficacy and reduced toxicity.

Moreover, the phenyl substituent introduces additional complexity to the molecule, enabling it to participate in various chemical reactions. This feature has been exploited in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals. The combination of these elements makes 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid a versatile building block in organic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed its ability to form stable complexes with target proteins, suggesting its potential as a lead compound in drug discovery. Additionally, spectroscopic analyses have provided insights into its conformational flexibility, which is crucial for its biological activity.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanoylazetidine-3-carboxylic acid represents a cutting-edge molecule with significant implications for both academic research and industrial applications. Its intricate structure and versatile functionality make it a valuable asset in the pursuit of innovative therapeutic solutions.